Cas no 2228020-51-5 (3-(1R)-1-amino-2-hydroxyethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1R)-1-amino-2-hydroxyethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228020-51-5
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 6362996
• PubChem ID: 165651439
• Update Time: 2025-05-21

3-(1R)-1-amino-2-hydroxyethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-1-amino-2-hydroxyethyl-1lambda6-thiolane-1,1-dione
• 2228020-51-5
• EN300-2006314
• 3-[(1R)-1-amino-2-hydroxyethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H13NO3S/c7-6(3-8)5-1-2-11(9,10)4-5/h5-6,8H,1-4,7H2/t5?,6-/m0/s1
• InChI Key： JZWOWPWZPJAVDC-GDVGLLTNSA-N
• SMILES： S1(CCC([C@H](CO)N)C1)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1R)-1-amino-2-hydroxyethyl-1lambda6-thiolane-1,1-dione

3-(1R)-1-amino-2-hydroxyethyl-1λ6-thiolane-1,1-dione: A Comprehensive Overview

3-(1R)-1-amino-2-hydroxyethyl-1λ6-thiolane-1,1-dione, also known by its CAS registry number CAS No. 2228020-51-5, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 3-(1R)-1-amino-2-hydroxyethyl-1λ6-thiolane-1,1-dione is characterized by a thiolane ring system, which is a five-membered ring containing sulfur. The presence of amino and hydroxy groups introduces functional diversity, making this compound versatile for various chemical reactions and biological interactions. Recent studies have highlighted its role in enzyme inhibition and drug design, underscoring its potential in pharmacological applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 2228020-51-5. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess, which is crucial for its application in chiral environments. This approach not only enhances the yield but also ensures the purity required for biomedical studies.

In terms of biological activity, 3-(1R)-1-amino-2-hydroxyethyl-1λ6-thiolane-1,1-dione has demonstrated potent inhibitory effects on specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry revealed its ability to inhibit a key enzyme associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

The structural uniqueness of this compound also lends itself to applications in materials science. Its thiolane ring system can serve as a building block for constructing advanced polymers with tailored properties. Recent research has explored its use in creating biodegradable polymers for sustainable packaging solutions.

In conclusion, CAS No. 2228020-51-5, or 3-(1R)-1-amino-2-hydroxyethyl-1λ6-thiolane-1,1-dione, stands out as a multifaceted compound with promising prospects across diverse scientific disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in medicine, materials science, and beyond.